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Introduction

2-(4-Hydroxyphenoxy)propanoic acid, identified by CAS Number 67648-61-7, is a pivotal
chemical intermediate with significant applications in agrochemical synthesis and burgeoning
interest in medicinal and coordination chemistry. Structurally, it is an aromatic compound
featuring a propanoic acid moiety linked to a hydroquinone via an ether bond.[1] This unique
arrangement of functional groups—a carboxylic acid, a phenol, and a chiral center—makes it a
versatile scaffold for chemical elaboration.

Its most prominent role is as a key building block for the synthesis of aryloxyphenoxypropionate
("FOP") herbicides.[2][3] The biological activity of these herbicides is highly stereospecific, with
the (R)-enantiomer typically possessing the majority of the herbicidal effect.[4] This guide
provides a comprehensive technical overview of its physicochemical properties, validated
synthesis and analytical protocols, and a detailed examination of its primary biological
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mechanism of action, designed to empower researchers in their application and development
efforts.

Physicochemical and Structural Properties

A thorough understanding of a compound's fundamental properties is critical for its effective
application in research and development. 2-(4-Hydroxyphenoxy)propanoic acid is a white to
off-white solid at room temperature.[5] Its key identifiers and physicochemical properties are
summarized below.

Property Value Source(s)

CAS Number 67648-61-7 [6]
2-(4-

IUPAC Name hydroxyphenoxy)propanoic [6]
acid

Molecular Formula CoH1004 [6]

Molecular Weight 182.17 g/mol [6]

Melting Point 143-148 °C [7]
CC(C(=0)0O)0C1=CcC=C(C=C

SMILES [6]
1)0

AQIHDXGKQHFBNW-
InChl Key , [6]
UHFFFAOYSA-N (racemic)

XLogP3 (Predicted) 1.3 [6]

Appearance White to light yellow solid [5]

6 1.52 (d, J=6.8 Hz, 3H), 4.67
1H NMR (acetone-ds) B [819]
(g, J=6.8 Hz, 1H), 6.75 (m, 4H)

3265 cm~1 (O-H stretch,
IR (KBr) broad), 1707 cm~1 (C=0 [9]
stretch)
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Synthesis Methodologies: From Benchtop to Scale-
up

The synthesis of 2-(4-hydroxyphenoxy)propanoic acid is most commonly achieved via the
Williamson ether synthesis, a robust and well-documented SN2 reaction. This section provides
a detailed protocol for this method, chosen for its reliability and direct relevance to industrial
production.

Core Methodology: Williamson Ether Synthesis

This synthesis route involves the nucleophilic attack of a phenoxide ion on an alkyl halide. In
this specific application, hydroquinone is deprotonated under basic conditions to form the
phenoxide, which then displaces a halide from a 2-halopropanoic acid derivative.[3][8] The
choice of a strong base like sodium hydroxide is critical to ensure complete deprotonation of
the phenolic hydroxyl group, which has a pKa of approximately 10, thereby generating a potent
nucleophile. The reaction is typically performed in an aqueous medium where the reagents are
soluble.

Experimental Protocol: Williamson Ether Synthesis[9]

Materials:

Hydroquinone

e (S)-2-chloropropanoic acid sodium salt

e Sodium hydroxide (NaOH)

e Sodium bisulfite (NaHSO3)

e Deionized Water

 Sulfuric acid (H2S0a4) or Hydrochloric acid (HCI)

o Standard reaction glassware (round-bottom flask, condenser, etc.)

e Magnetic stirrer and heating mantle
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e pH meter or pH paper

Procedure:

o Vessel Preparation: In a multi-neck round-bottom flask equipped with a magnetic stirrer,
thermometer, and reflux condenser, charge hydroquinone and a small quantity of sodium
bisulfite into an aqueous solution of sodium hydroxide.

o Scientist's Note: Sodium bisulfite is added as an antioxidant to prevent the oxidation of
hydroquinone under the basic and heated reaction conditions, which would otherwise lead
to colored impurities.

e Phenoxide Formation: Stir the mixture under a nitrogen atmosphere and heat to
approximately 65°C to ensure complete dissolution and formation of the sodium phenoxide
salt.

» Nucleophilic Substitution: Prepare an aqueous solution of (S)-2-chloropropanoic acid sodium
salt. Add this solution dropwise to the reaction flask while maintaining the temperature at
65°C.

e Reaction Monitoring: Maintain the reaction mixture at 65°C for 4 hours with continuous
stirring. The reaction progress can be monitored by techniques such as HPLC by observing
the disappearance of the starting materials.

o Work-up and Isolation: After 4 hours, cool the reaction mixture to room temperature.

 Acidification: Slowly and carefully acidify the mixture to a pH of approximately 2-3 using
concentrated H2SOa4 or HCI. This step protonates the carboxylate to form the final carboxylic
acid product and also protonates any unreacted phenoxide.

o Causality: The product is insoluble in acidic aqueous media. This pH adjustment is the
critical step for precipitating the desired compound out of the solution.

e Precipitation and Filtration: The product, 2-(4-hydroxyphenoxy)propanoic acid, will
precipitate as a solid. Cool the slurry in an ice bath to maximize yield.
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« Purification: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly
with cold deionized water to remove inorganic salts and other water-soluble impurities.

e Drying: Dry the purified product under vacuum at 50-60°C to a constant weight. The
expected yield is approximately 85%.[8]
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Caption: Key steps in the synthesis of 2-(4-hydroxyphenoxy)propanoic acid.

Applications and Biological Mode of Action

While primarily an intermediate, the compound's structure is the foundation for significant
biological activity, especially in the agrochemical sector.

Agrochemicals: A Herbicide Precursor

Derivatives of 2-(4-hydroxyphenoxy)propanoic acid are potent and selective post-
emergence herbicides that control grass weeds in broadleaf crops.[1] They belong to the
"FOPs" chemical family, a class of acetyl-CoA carboxylase (ACCase) inhibitors.[2]

Mechanism of Action: ACCase is a biotin-dependent enzyme that catalyzes the first committed
step in de novo fatty acid biosynthesis: the ATP-dependent carboxylation of acetyl-CoA to form
malonyl-CoA.[1][10] This reaction is fundamental for the production of lipids, which are
essential for building cell membranes and for energy storage. By inhibiting ACCase in the
chloroplasts of susceptible grass species, these herbicides halt lipid synthesis.[2] This leads to
a rapid cessation of growth at the meristematic tissues (growing points), followed by chlorosis
and necrosis, ultimately resulting in plant death.[11] The selectivity for grasses over broadleaf
plants is due to structural differences in the target ACCase enzyme between the two plant
types.[11]
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Caption: Inhibition of ACCase disrupts the fatty acid biosynthesis pathway.

Coordination Chemistry and Pharmaceutical Research
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The presence of both a carboxylic acid and a phenolic hydroxyl group makes 2-(4-
hydroxyphenoxy)propanoic acid an effective bidentate ligand for coordinating with metal
ions. It has been used to prepare triorganotin(IV) and Co(ll) complexes. Such complexes are
being investigated for potential biomedical applications, including as antimicrobial or antitumor
agents, and for their catalytic activity in organic reactions like the aldol reaction. Furthermore,
derivatives have been explored as potential agonists for G protein-coupled receptor 40, a
target for treating type 2 diabetes.

Analytical Methodologies

Accurate quantification of 2-(4-hydroxyphenoxy)propanoic acid and its derivatives is crucial
for pharmacokinetic studies, environmental monitoring, and quality control. Liquid
chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for
this analysis due to its high sensitivity and selectivity.

Experimental Protocol: LC-MS/MS Quantification in
Aqueous Samples

This protocol is a representative method synthesized from standard practices for analyzing
acidic herbicides in water.[12][13][14]

1. Sample Preparation (Direct Injection):

o For clean matrices like drinking water, direct injection is often possible, leveraging the
sensitivity of modern mass spectrometers.[12][13]

e Collect 1 mL of the agueous sample into an autosampler vial.

 Fortify with an isotopic internal standard (e.g., 2-(4-hydroxyphenoxy)propanoic acid-da4) to
a final concentration of 100 ng/L. The internal standard corrects for matrix effects and
variations in instrument response.

o Vortex briefly to mix.
2. LC-MS/MS System and Conditions:

e LC System: UPLC/UHPLC system (e.g., Waters ACQUITY UPLC I-Class).[13]
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Column: Reversed-phase C18 column (e.g., ACQUITY UPLC BEH C18, 2.1 x 100 mm, 1.7
pum).[14]

Mobile Phase A: Water with 0.1% Formic Acid.

Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

o Rationale: Formic acid is a volatile modifier that aids in the protonation of the analyte,
promoting efficient positive or negative ion formation in the ESI source.

Gradient: A typical gradient would be 5% B held for 0.5 min, ramped to 95% B over 4 min,
held for 1 min, and returned to initial conditions.

Flow Rate: 0.4 mL/min.

Injection Volume: 50-100 pL.[13]

Mass Spectrometer: Tandem quadrupole (e.g., Waters Xevo TQ-S).[13]

lonization Mode: Electrospray lonization, Negative Mode (ESI-).

o Causality: The carboxylic acid is easily deprotonated to form a [M-H]~ ion, making ESI- the
most sensitive ionization mode for this class of compounds.

MRM Transitions: Monitor at least two Multiple Reaction Monitoring (MRM) transitions for the
analyte and one for the internal standard. For 2-(4-hydroxyphenoxy)propanoic acid (m/z
181.05):

o Quantifier: e.g., 181.05 > 137.05

o Qualifier: e.g., 181.05 > 93.03

. Data Analysis:

Quantify the analyte using a calibration curve prepared in a matrix-matched blank (or pure
solvent if matrix effects are negligible).
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e The concentration is calculated based on the ratio of the analyte peak area to the internal
standard peak area.

Analytical Workflow Diagram
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Caption: High-level workflow for the quantitative analysis by LC-MS/MS.
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Safety and Handling

As with any laboratory chemical, proper handling of 2-(4-hydroxyphenoxy)propanoic acid is
essential.

o GHS Hazard Classification: The compound is classified as causing skin irritation (H315),
serious eye irritation/damage (H319/H318), and may cause respiratory irritation (H335).[15]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat. When handling the solid powder, use a dust
mask or work in a ventilated hood to avoid inhalation.

» Handling: Avoid creating dust. Ensure adequate ventilation. Keep away from incompatible
materials such as strong oxidizing agents.

o First Aid: In case of skin contact, wash immediately with plenty of water. For eye contact,
rinse cautiously with water for several minutes. If irritation persists, seek medical attention. If
inhaled, move the person to fresh air.

Conclusion

2-(4-Hydroxyphenoxy)propanoic acid (CAS 67648-61-7) is a compound of significant
industrial utility, primarily serving as a cornerstone for the synthesis of modern herbicides. Its
well-defined synthesis via the Williamson ether reaction and the clear, potent biological
mechanism of its derivatives make it a subject of continued importance. The detailed synthetic
and analytical protocols provided herein serve as a validated starting point for researchers. As
investigations into its utility in coordination chemistry and as a scaffold for pharmaceutical
development continue, a foundational understanding of its properties and handling is more
critical than ever for unlocking its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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